Cas no 77464-11-0 (1-Piperazinecarboxamide,4-phenyl-)

• Product Name: 1-Piperazinecarboxamide,4-phenyl-
• CAS No: 77464-11-0
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• MDL: MFCD00214814
• CID: 576869
• PubChem ID: 250365
• Update Time: 2025-06-11

1-Piperazinecarboxamide,4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxamide,4-phenyl-
• 4-phenyl-1-piperazinecarboxamide
• 4-phenyl-piperazine-1-carbothioic acid anilide
• 4-phenyl-piperazine-1-carbothioic acid phenylamide
• 4-phenylpiperazine-1-carboxamide
• AC1LFXON
• AC1Q7EIV
• CTK4F5035
• NCIOpen2_005199
• N-Phenyl-N'-(phenyl-thiocarbamyl)-piperazin
• NSC88248
• Oprea1_257550
• SCHEMBL3867043
• CDA46411
• NSC-69758
• Oprea1_582959
• 4-phenyltetrahydro-1(2H)-pyrazinecarboxamide
• YIXRJXPKZRHXKM-UHFFFAOYSA-N
• CHEMBL64033
• NSC69758
• 77464-11-0
• 4-phenylpiperazinamide
• MFCD00214814
• AKOS000161790
• 4-Phenylpiperazine-1-carboximidic acid
• 9E-016
• DTXSID70998662

• MDL： MFCD00214814
• Inchi： 1S/C11H15N3O/c12-11(15)14-8-6-13(7-9-14)10-4-2-1-3-5-10/h1-5H,6-9H2,(H2,12,15)
• InChI Key： YIXRJXPKZRHXKM-UHFFFAOYSA-N
• SMILES： O=C(N)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 205.12165
• Monoisotopic Mass: 205.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• Density: 1.199
• Boiling Point: 371.1°C at 760 mmHg
• Flash Point: 178.2°C
• Refractive Index: 1.594
• PSA: 49.57
• LogP: 1.59050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-Piperazinecarboxamide,4-phenyl-

Recent Advances in the Study of 1-Piperazinecarboxamide,4-phenyl- (CAS: 77464-11-0) in Chemical Biology and Pharmaceutical Research

The compound 1-Piperazinecarboxamide,4-phenyl- (CAS: 77464-11-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1-Piperazinecarboxamide,4-phenyl- as a key intermediate in the synthesis of novel bioactive molecules. Its piperazine core structure is known to interact with various biological targets, including G-protein-coupled receptors (GPCRs) and enzymes, making it a valuable scaffold for drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating serotonin receptors, suggesting potential applications in the treatment of neurological disorders such as depression and anxiety.

In addition to its neurological applications, 1-Piperazinecarboxamide,4-phenyl- has shown promise in oncology research. A preclinical study conducted by researchers at the National Cancer Institute revealed that derivatives of this compound exhibit potent inhibitory effects on cancer cell proliferation, particularly in breast and lung cancer models. The mechanism of action appears to involve the disruption of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in cancer.

The synthesis and optimization of 1-Piperazinecarboxamide,4-phenyl- derivatives have also been a focus of recent research. Advanced computational methods, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, have been employed to predict the binding affinity and selectivity of these compounds. These approaches have facilitated the design of more potent and selective derivatives, as reported in a 2024 study in the journal Bioorganic & Medicinal Chemistry Letters.

Despite these promising findings, challenges remain in the development of 1-Piperazinecarboxamide,4-phenyl--based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Nevertheless, the compound's versatility and demonstrated biological activity make it a compelling candidate for further investigation.

In conclusion, 1-Piperazinecarboxamide,4-phenyl- (CAS: 77464-11-0) represents a promising scaffold for the development of novel therapeutics across multiple disease areas. Continued research into its pharmacological properties and optimization of its derivatives will be critical to unlocking its full potential in the pharmaceutical industry.